Cas no 519055-04-0 (Methanone,(7-methoxy-3-methyl-4H-1,4-benzothiazin-2-yl)(3-methylphenyl)-)

519055-04-0 structure
Product name:Methanone,(7-methoxy-3-methyl-4H-1,4-benzothiazin-2-yl)(3-methylphenyl)-
CAS No:519055-04-0
MF:C18H17NO2S
MW:311.39808344841
CID:361121
Methanone,(7-methoxy-3-methyl-4H-1,4-benzothiazin-2-yl)(3-methylphenyl)- Chemical and Physical Properties
Names and Identifiers
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- Methanone,(7-methoxy-3-methyl-4H-1,4-benzothiazin-2-yl)(3-methylphenyl)-
- Methanone, (7-methoxy-3-methyl-4H-1,4-benzothiazin-2-yl)(3-methylphenyl)-
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- Inchi: 1S/C18H17NO2S/c1-11-5-4-6-13(9-11)17(20)18-12(2)19-15-8-7-14(21-3)10-16(15)22-18/h4-10,19H,1-3H3
- InChI Key: RNOQDWFWVMHZRO-UHFFFAOYSA-N
- SMILES: C(C1=C(C)NC2=CC=C(OC)C=C2S1)(C1=CC=CC(C)=C1)=O
Computed Properties
- Exact Mass: 311.09811
Experimental Properties
- Density: 1.205±0.06 g/cm3(Predicted)
- Boiling Point: 451.3±45.0 °C(Predicted)
- PSA: 38.33
- pka: -0.04±0.60(Predicted)
Methanone,(7-methoxy-3-methyl-4H-1,4-benzothiazin-2-yl)(3-methylphenyl)- Related Literature
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1. Back matter
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Kasper Hald,Poul Jørgensen Phys. Chem. Chem. Phys., 2002,4, 5221-5226
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Amos Markus,Aviad Slotky,Nairouz Farah Nanoscale, 2020,12, 18918-18930
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Shiqiang Liu,Zhiwen Cheng,Yawei Liu,Xiaoping Gao,Yujia Tan,Yuanyang Ren Phys. Chem. Chem. Phys., 2021,23, 4178-4186
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Bo Cao,Shuai Fan,Xiaoyin Tan,Yandi Hu Environ. Sci.: Nano, 2017,4, 1670-1681
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